Cas no 2680697-09-8 (3-(3-{methyl(prop-2-en-1-yloxy)carbonylamino}piperidin-1-yl)butanoic acid)

• Product Name: 3-(3-{methyl(prop-2-en-1-yloxy)carbonylamino}piperidin-1-yl)butanoic acid
• CAS No: 2680697-09-8
• MF: C₁₄H₂₄N₂O₄
• MW: 284.351364135742
• CID: 5633294
• PubChem ID: 165942051
• Update Time: 2025-06-11

3-(3-{methyl(prop-2-en-1-yloxy)carbonylamino}piperidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}piperidin-1-yl)butanoic acid
• 2680697-09-8
• EN300-28286894
• 3-(3-{methyl(prop-2-en-1-yloxy)carbonylamino}piperidin-1-yl)butanoic acid

• Inchi： 1S/C14H24N2O4/c1-4-8-20-14(19)15(3)12-6-5-7-16(10-12)11(2)9-13(17)18/h4,11-12H,1,5-10H2,2-3H3,(H,17,18)
• InChI Key： RFWUDGSTGSIQEP-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(C)C1CCCN(C(C)CC(=O)O)C1)=O

Computed Properties

• Exact Mass: 284.17360725g/mol
• Monoisotopic Mass: 284.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 70.1Ų

Additional information on 3-(3-{methyl(prop-2-en-1-yloxy)carbonylamino}piperidin-1-yl)butanoic acid

Introduction to 3-(3-{methyl(prop-2-en-1-yloxy)carbonylamino}piperidin-1-yl)butanoic acid (CAS No. 2680697-09-8)

3-(3-{methyl(prop-2-en-1-yloxy)carbonylamino}piperidin-1-yl)butanoic acid (CAS No. 2680697-09-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of therapeutic applications, particularly in the treatment of neurological disorders and metabolic diseases. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The chemical structure of 3-(3-{methyl(prop-2-en-1-yloxy)carbonylamino}piperidin-1-yl)butanoic acid is defined by its molecular formula C₁₅H₂₅N₂O₄. The compound features a piperidine ring, an amide functional group, and an alkyl chain with an allyl ether moiety. These structural elements contribute to its unique chemical and biological properties. The piperidine ring provides flexibility and conformational stability, while the amide group enhances its solubility and reactivity. The allyl ether moiety introduces additional functional groups that can be modified for various applications.

The compound is a white crystalline solid with a melting point of approximately 145°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility properties make it suitable for use in both in vitro and in vivo studies.

Synthesis Methods

The synthesis of 3-(3-{methyl(prop-2-en-1-yloxy)carbonylamino}piperidin-1-yl)butanoic acid has been extensively studied, with several synthetic routes reported in the literature. One common method involves the reaction of 3-amino-piperidine with methyl propenyl carbonate to form the intermediate amide, followed by the coupling with butyric acid to obtain the final product. This multi-step process requires careful control of reaction conditions to ensure high yield and purity.

An alternative approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. This method leverages the high energy input from microwave radiation to accelerate the formation of key intermediates and final products. Recent studies have also explored the use of green chemistry principles to develop more environmentally friendly synthetic routes, minimizing waste and reducing the use of hazardous reagents.

Biological Activities

3-(3-{methyl(prop-2-en-1-yloxy)carbonylamino}piperidin-1-yl)butanoic acid has demonstrated a range of biological activities that make it a promising candidate for drug development. One of its key activities is its ability to modulate neurotransmitter systems in the brain. Studies have shown that it can interact with specific receptors involved in neurotransmission, such as serotonin (5-HT) receptors and dopamine receptors. This interaction may have implications for treating conditions such as depression, anxiety, and Parkinson's disease.

In addition to its central nervous system (CNS) effects, this compound has also been investigated for its potential metabolic benefits. Research has indicated that it can influence glucose metabolism and insulin sensitivity, making it a potential therapeutic agent for diabetes and related metabolic disorders. Preclinical studies have shown that it can improve glucose tolerance and reduce insulin resistance in animal models.

Clinical Trials and Research Advancements

The promising preclinical results have led to increased interest in advancing 3-(3-{methyl(prop-2-en-1-yloxy)carbonylamino}piperidin-1-yl)butanoic acid into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic properties in humans. These trials are crucial for determining appropriate dosing regimens and identifying any potential side effects.

In parallel with clinical trials, ongoing research is focused on optimizing the compound's structure to enhance its therapeutic efficacy and reduce toxicity. Computational methods such as molecular docking and molecular dynamics simulations are being used to predict interactions with target proteins and guide rational drug design. These efforts aim to develop more potent derivatives with improved pharmacological profiles.

Conclusion

3-(3-{methyl(prop-2-en-1-yloxy)carbonylamino}piperidin-1-yl)butanoic acid (CAS No. 2680697-09-8) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure provides a foundation for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing treatments for neurological disorders and metabolic diseases.